Cas no 6451-84-9 (methyl 5-phenyl-2H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-phenyl-2H-1,2,3-triazole-4-carboxylate
• CAS No: 6451-84-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 1680008
• PubChem ID: 6401647
• Update Time: 2025-04-21

methyl 5-phenyl-2H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-phenyl-2H-1,2,3-triazole-4-carboxylate
• methyl 5-phenyl-2H-triazole-4-carboxylate
• SCHEMBL19669150
• CHEMBL1589346
• MLS000701591
• EN300-786115
• HMS2518M05
• Methyl 5-phenyl-1H-1,2,3-triazole-4-carboxylate
• 6451-84-9
• SMR000227005
• KSC-20-061
• KUC106913N
• methyl 4-phenyl-1H-1,2,3-triazole-5-carboxylate
• AKOS024385242
• DTXSID70423308
• 40235-35-6
• ST51035881

• Inchi： 1S/C10H9N3O2/c1-15-10(14)9-8(11-13-12-9)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,12,13)
• InChI Key： ADNTYWWZEZOGFS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2C=CC=CC=2)=NNN=1)=O

Computed Properties

• Exact Mass: 203.06957
• Monoisotopic Mass: 203.069477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 1.4

Experimental Properties

• Density: 1.291
• Boiling Point: 426.9°C at 760 mmHg
• Flash Point: 212°C
• Refractive Index: 1.591
• PSA: 67.87